Cas no 1094382-58-7 (2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole)
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-chloroethyl)-4-ethyl-5-phenyloxazole
- 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole
-
- Inchi: 1S/C13H14ClNO/c1-3-11-12(10-7-5-4-6-8-10)16-13(15-11)9(2)14/h4-9H,3H2,1-2H3
- InChI Key: LPHDCMASAZJOEC-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)=C(CC)N=C1C(Cl)C
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B417738-10mg |
2-(1-Chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417738-50mg |
2-(1-Chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B417738-100mg |
2-(1-Chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM472416-250mg |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM472416-500mg |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM472416-1g |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95%+ | 1g |
$*** | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00971267-1g |
2-(1-Chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95% | 1g |
¥3808.0 | 2023-04-06 | |
| Enamine | EN300-108599-0.05g |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95% | 0.05g |
$179.0 | 2023-10-27 | |
| Enamine | EN300-108599-0.1g |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95% | 0.1g |
$268.0 | 2023-10-27 | |
| Enamine | EN300-108599-0.25g |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole |
1094382-58-7 | 95% | 0.25g |
$383.0 | 2023-10-27 |
2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole
Introduction to 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole (CAS No. 1094382-58-7)
The compound 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole (CAS No. 1094382-58-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This heterocyclic compound, featuring a 1,3-oxazole core substituted with a 1-chloroethyl side chain and an ethyl group at the 4-position, alongside a phenyl ring at the 5-position, exhibits intriguing pharmacological properties that have garnered considerable attention from researchers worldwide.
Recent studies have highlighted the potential of this compound as a versatile scaffold for developing drugs targeting various biological pathways. The 1,3-oxazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules due to its ability to engage with biological targets such as enzymes and receptors. The presence of the 1-chloroethyl substituent introduces a unique reactivity that can be exploited for modulating drug interactions, while the ethyl and phenyl groups contribute to the overall physicochemical properties of the molecule, influencing its solubility, bioavailability, and metabolic stability.
In particular, the structural features of 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole have been investigated for their potential in addressing challenges associated with drug resistance and toxicity. The chloroethyl moiety has been explored in various contexts for its ability to enhance binding affinity and selectivity towards specific targets. For instance, modifications of this type of structure have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression.
Moreover, the phenyl ring at the 5-position of the oxazole core can be tailored to fine-tune electronic properties and steric interactions with biological targets. This flexibility has allowed researchers to design derivatives with enhanced potency and reduced off-target effects. The combination of these structural elements makes 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole a compelling candidate for further exploration in drug discovery.
Current research efforts are focused on synthesizing analogs of this compound to optimize its pharmacological profile. Techniques such as structure-based drug design (SBDD) and computationally aided molecular design (CAMD) are being employed to predict how modifications to the core structure will affect its biological activity. These approaches leverage advances in computational chemistry and machine learning to accelerate the discovery process.
One particularly exciting area of investigation involves the use of this compound as a lead structure for developing treatments against neurological disorders. The oxazole ring has been identified as a key feature in molecules that interact with neurotransmitter receptors, suggesting that derivatives of 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole could possess therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that certain analogs exhibit promising effects on relevant biological pathways without significant side effects.
The synthetic route to 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole is also an area of active interest. Researchers are exploring efficient synthetic strategies that minimize waste and improve yield while maintaining high purity standards. Green chemistry principles are being incorporated into these processes to ensure sustainability throughout the drug development lifecycle.
In conclusion, 2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole (CAS No. 1094382-58-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential applications in various therapeutic areas make it a valuable compound for ongoing research and development efforts. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.
1094382-58-7 (2-(1-chloroethyl)-4-ethyl-5-phenyl-1,3-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)